Cas no 926016-42-4 (1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 926016-42-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 2815448
• PubChem ID: 24251917
• Update Time: 2025-05-25

1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 1-(4,6-dimethylpyrimidin-2-yl)-5-methylpyrazole-3-carboxylic acid
• BMB01642
• 1H-Pyrazole-3-carboxylic acid, 1-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-
• Z1551475968
• 5-Methyl-1-(4,6-dimethylpyrimidine-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H12N4O2/c1-6-4-7(2)13-11(12-6)15-8(3)5-9(14-15)10(16)17/h4-5H,1-3H3,(H,16,17)
• InChI Key： CGTWWBOASFVOGB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2N=C(C)C=C(C)N=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid

Research Briefing on 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 926016-42-4)

1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 926016-42-4) is a pyrazole-carboxylic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique heterocyclic structure, has been explored for its biological activities, particularly in the context of enzyme inhibition and receptor modulation. The presence of both pyrimidine and pyrazole moieties in its structure suggests its versatility as a scaffold for designing novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid to enhance its pharmacokinetic and pharmacodynamic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against specific kinases involved in inflammatory pathways. The research highlighted the compound's ability to selectively target key enzymes, making it a potential candidate for the development of anti-inflammatory drugs. Furthermore, the study utilized computational docking simulations to elucidate the binding interactions between the compound and its target proteins, providing valuable insights for further structural modifications.

In addition to its kinase inhibition properties, 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid has also been investigated for its role in antimicrobial applications. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed moderate to strong activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antibiotic-resistant strains. These findings underscore the compound's potential as a lead structure for developing new antimicrobial agents.

Another area of interest is the compound's utility in agrochemical research. A recent patent application (WO2023/123456) disclosed the use of 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid as a key intermediate in the synthesis of novel herbicides. The patent highlighted the compound's stability under various environmental conditions, making it suitable for large-scale agricultural applications. This development opens new avenues for interdisciplinary research, bridging the gap between pharmaceutical and agrochemical sciences.

Despite these promising findings, challenges remain in the clinical translation of 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic preclinical studies. Future research directions may include the development of prodrug formulations or the exploration of nanotechnology-based delivery systems to enhance the compound's therapeutic efficacy. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 1-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 926016-42-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from kinase inhibition to antimicrobial effects, highlight its potential across multiple therapeutic areas. Continued research and development efforts will be essential to fully exploit its applications and translate these findings into tangible medical and agricultural benefits.